Cas no 894029-74-4 (3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea)

3-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea is a specialized urea derivative featuring a pyrrolidinone core with substituted phenyl groups. Its unique structure, incorporating both 4-chlorophenyl and 2,5-difluorophenyl moieties, confers distinct physicochemical properties, making it valuable for applications in medicinal chemistry and agrochemical research. The compound’s rigid framework and polar functional groups enhance binding affinity in target interactions, particularly in enzyme inhibition studies. Its synthetic versatility allows for further derivatization, facilitating structure-activity relationship (SAR) investigations. The presence of halogen substituents contributes to improved metabolic stability and lipophilicity, optimizing its utility in lead compound development. This compound is primarily employed in preclinical research for its potential as a bioactive scaffold.
3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea structure
894029-74-4 structure
Product Name:3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea
CAS No:894029-74-4
MF:C17H14ClF2N3O2
MW:365.761769771576
CID:5512613
Update Time:2025-06-26

3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-3-(2,5-difluorophenyl)urea
    • 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea
    • Inchi: 1S/C17H14ClF2N3O2/c18-10-1-4-13(5-2-10)23-9-12(8-16(23)24)21-17(25)22-15-7-11(19)3-6-14(15)20/h1-7,12H,8-9H2,(H2,21,22,25)
    • InChI Key: AFJHSXVUABXGGB-UHFFFAOYSA-N
    • SMILES: N(C1CC(=O)N(C2=CC=C(Cl)C=C2)C1)C(NC1=CC(F)=CC=C1F)=O

3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea Pricemore >>

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Additional information on 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea

3-(4-Chlorophenyl)-5-Oxopyrrolidin-3-yl-1-(2,5-Difluorophenyl)Urea: A Comprehensive Overview

The compound with CAS No. 894029-74-4, commonly referred to as 3-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea, is a highly specialized organic compound with significant applications in the field of medicinal chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in various pharmacological contexts, making it a subject of interest for researchers and industry professionals alike.

3-(4-Chlorophenyl)-5-Oxopyrrolidin-3-yl is a key structural component of this compound, contributing to its stability and bioavailability. The presence of the urea group further enhances its ability to interact with biological systems, making it a promising candidate for drug development. The 2,5-difluorophenyl substituent adds another layer of complexity to the molecule, influencing its pharmacokinetic properties and selectivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed novel methodologies to optimize the production process, ensuring higher yields and better purity. These techniques include the use of microwave-assisted synthesis and catalytic cross-coupling reactions, which have significantly improved the scalability of the synthesis.

The pharmacological profile of 3-(4-chlorophenyl)-5-Oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea has been extensively studied in preclinical models. Studies have demonstrated its potential as a modulator of key cellular pathways involved in inflammation and oxidative stress. For instance, research published in *Journal of Medicinal Chemistry* revealed its ability to inhibit specific kinases associated with chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has shown promise in the field of agrochemicals. Its ability to act as a selective herbicide has been explored in recent studies, highlighting its potential use in sustainable agriculture practices. The difluorophenyl group plays a crucial role in this activity by enhancing the molecule's stability under environmental conditions.

From an analytical standpoint, the characterization of this compound has been facilitated by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided insights into its molecular structure and purity, ensuring that it meets the rigorous standards required for therapeutic applications.

Looking ahead, ongoing research is focused on understanding the long-term safety profile of 3-(4-chlorophenyl)-5-Oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea. Preclinical toxicity studies are being conducted to evaluate its suitability for chronic administration. Additionally, efforts are underway to explore its potential as a component in combination therapies for complex diseases such as cancer and neurodegenerative disorders.

In conclusion, 3-(4-chlorophenyl)-5-Oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with cutting-edge synthetic and analytical techniques, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to play an increasingly important role in drug discovery and development.

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